Cas no 2377610-99-4 (1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester)

• Product Name: 1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester
• CAS No: 2377610-99-4
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD28096644
• CID: 5194594
• PubChem ID: 86810436
• Update Time: 2026-03-05

1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester
• Methyl1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate
• CS-0176354
• MFCD28096644
• G66907
• METHYL 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRROLE-3-CARBOXYLATE
• BS-33697
• Methyl 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate
• SB64004
• 2377610-99-4

• MDL： MFCD28096644
• Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)10-7-9(8-15(10)5)11(16)17-6/h7-8H,1-6H3
• InChI Key： ISNYUMHCSSPETO-UHFFFAOYSA-N
• SMILES： N1(C)C(B2OC(C)(C)C(C)(C)O2)=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 265.1485383g/mol
• Monoisotopic Mass: 265.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester

1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester (CAS No. 2377610-99-4): A Versatile Building Block in Modern Organic Synthesis

1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester (CAS No. 2377610-99-4) is a highly versatile and valuable compound in the field of organic synthesis and medicinal chemistry. This compound, often referred to as MMPB, has gained significant attention due to its unique chemical structure and reactivity, making it an essential reagent in the synthesis of complex organic molecules, particularly those with biological and pharmaceutical relevance.

The chemical structure of 1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester consists of a pyrrole ring substituted with a methyl group at the 1-position, a methoxycarbonyl group at the 4-position, and a boronic acid pinacol ester moiety at the 2-position. This combination of functional groups provides a rich array of reactivity options, enabling chemists to perform a wide range of transformations.

One of the key applications of MMPB is in the Suzuki-Miyaura cross-coupling reaction, a widely used method for the formation of carbon-carbon bonds. The boronic acid pinacol ester moiety in MMPB is an excellent coupling partner, reacting efficiently with aryl and vinyl halides under palladium catalysis to form biaryls and styrenes. This reaction is particularly useful in the synthesis of complex natural products and pharmaceuticals, where precise control over stereochemistry and regiochemistry is crucial.

In addition to its utility in cross-coupling reactions, MMPB has been employed in the synthesis of various heterocyclic compounds. For example, recent studies have demonstrated its effectiveness in the construction of pyrrolo[2,3-b]pyridines, a class of heterocycles with significant biological activity. These compounds have shown promise as potential therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

The methoxycarbonyl group in MMPB can be readily converted into other functional groups through standard chemical transformations. For instance, hydrolysis of the methoxycarbonyl group yields the corresponding carboxylic acid, which can then be further functionalized through amide formation or esterification. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements.

The stability and ease of handling of MMPB make it an attractive choice for large-scale syntheses and industrial processes. It is typically supplied as a white or off-white solid and is stable under standard laboratory conditions. However, care should be taken to store it away from moisture and strong oxidizing agents to maintain its integrity.

Recent advances in computational chemistry have also contributed to our understanding of the reactivity and selectivity of MMPB. Density functional theory (DFT) calculations have provided insights into the electronic structure and transition states involved in key reactions, helping to optimize reaction conditions and improve yields.

In conclusion, 1-Methyl-4-(methoxycarbonyl)pyrrole-2-boronic acid pinacol ester (CAS No. 2377610-99-4) is a powerful tool in modern organic synthesis. Its unique combination of functional groups and reactivity profiles make it an indispensable reagent for researchers working on complex molecule synthesis, drug discovery, and materials science. As research continues to uncover new applications and improvements in synthetic methods, the importance of this compound is likely to grow even further.